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Compound of Interest

Compound Name: 2-Amino-p-cresol Hydrochloride

Cat. No.: B1274106

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Amino-4-methylphenol hydrochloride, a
versatile chemical compound with applications spanning from dye manufacturing to its potential
use as an intermediate in pharmaceutical synthesis. This document details its physicochemical
properties, safety and handling protocols, and established experimental procedures for its

synthesis and analysis.

Physicochemical Properties

2-Amino-4-methylphenol hydrochloride is the salt form of 2-Amino-4-methylphenol, which
enhances its stability and solubility in aqueous solutions. While much of the available literature
focuses on the free base (CAS 95-84-1), the properties of the hydrochloride salt are critical for
its application in aqueous media. The data presented below includes information for both the
free base and the hydrochloride salt where available.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1274106?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
2-Amino-4-methylphenol
IUPAC Name
hydrochloride
2-Amino-p-cresol HCI; 2-
Synonyms - [1][2]13]
Hydroxy-5-methylaniline HCI
CAS Number 70915-71-1 [4]
Molecular Formula C7H10CINO Calculated
Molecular Weight 159.61 g/mol Calculated
Brown powder / Light brown
Appearance ) ] [1]
crystalline solid (for free base)
Melting Point 133-136 °C (for free base) 21151161171
- ) Sublimes / ~239-259 °C (for
Boiling Point [11[5]16]
free base)
Free Base: Limited in water,
N soluble in organic solvents.
Solubility ] [1][5]18]
Hydrochloride: Expected to
have higher water solubility.
pKa 10.06 (for free base) [5]
LogP 1.11 - 1.86 (for free base) [5][6]

Safety and Handling

Proper handling of 2-Amino-4-methylphenol and its hydrochloride salt is essential due to its

potential health hazards. The following is a summary of its classification and recommended

precautions based on available safety data sheets for the parent compound.
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. . Precautionary
GHS Pictogram(s) Signal Word Hazard Statements
Statements

P261: Avoid breathing
dust.P280: Wear
protective gloves/eye
protection.P270: Do
not eat, drink or
smoke when using
this
product.P301+P312:
IF SWALLOWED: Call

Harmful if swallowed

or inhaled. Causes

Lalt text skin and serious eye 2 POISON
Warning irritation. May cause CENTER/doctor if
E octor if you
aalt text respiratory irritation. eel y
ee

Suspected of causing
unwell.P305+P351+P

338: IF IN EYES:

Rinse cautiously with

genetic defects.

water for several
minutes. Remove
contact lenses, if
present and easy to

do. Continue rinsing.

Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed and
away from strong oxidizing agents.[1] First Aid: In case of contact, immediately flush skin or
eyes with plenty of water. If inhaled, move to fresh air. If swallowed, rinse mouth and seek
medical attention.[5]

Applications in Research and Development

2-Amino-4-methylphenol is a valuable intermediate in various chemical syntheses. Its
bifunctional nature, containing both a nucleophilic amino group and a phenolic hydroxyl group,
allows for diverse reactivity.

e Dye and Pigment Synthesis: It serves as a key precursor in the manufacturing of azo dyes
and other colorants.[9]
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o Pharmaceutical and Agrochemical Intermediates: Aromatic amines and phenols are common
structural motifs in active pharmaceutical ingredients (APIs) and agrochemicals. This
compound provides a scaffold for building more complex molecules.[9]

o Material Science: It can be used in the synthesis of specialty polymers and advanced
materials where its antioxidant or specific reactive properties can be leveraged.[9]

o Toxicology Research: As a known metabolite of the textile dye Disperse Yellow 3, 2-Amino-4-
methylphenol is studied in the context of contact dermatitis and skin sensitization.[6]

Experimental Protocols

Detailed and reliable experimental protocols are crucial for consistent research outcomes.
Below are representative methodologies for the synthesis and analysis of 2-Amino-4-
methylphenol hydrochloride.

General Synthesis of 2-Amino-4-methylphenol
Hydrochloride

This two-step protocol outlines a general method starting from the corresponding nitro
compound.

Step 1: Reduction of 2-Nitro-4-methylphenol to 2-Amino-4-methylphenol

This procedure is based on the well-established reduction of aromatic nitro groups using
sodium sulfide.[10]

» Principle: The nitro group of 2-Nitro-4-methylphenol is selectively reduced to an amino group
in an aqueous alkaline medium using a reducing agent like sodium sulfide or ammonium
chloride with a metal catalyst.

o Methodology:

o In a three-necked flask equipped with a stirrer and thermometer, suspend 2-Nitro-4-
methylphenol (1.0 eq) in water.
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[e]

Add sodium sulfide (Naz2S-9H20, ~3.0 eq) in portions while maintaining the reaction
temperature between 70-85°C. The reaction is exothermic.

o After the addition is complete, stir the mixture at 85°C for approximately 15-30 minutes to
ensure the reaction goes to completion.

o Filter the hot reaction mixture to remove any insoluble byproducts.
o Cool the filtrate slowly to crystallize the crude 2-Amino-4-methylphenol.

o Isolate the product by filtration, wash with cold water, and dry. Recrystallization from hot
water can be performed for further purification.[10]

Step 2: Conversion to Hydrochloride Salt

e Principle: The basic amino group of 2-Amino-4-methylphenol is protonated by hydrochloric
acid to form the more stable and water-soluble hydrochloride salt.

o Methodology:

o Dissolve the purified 2-Amino-4-methylphenol in a suitable organic solvent, such as
isopropanol or ethanol.

o Cool the solution in an ice bath.

o Slowly add a stoichiometric amount of concentrated hydrochloric acid (HCI) or pass dry
HCI gas through the solution while stirring.

o The hydrochloride salt will precipitate out of the solution.

o Collect the precipitate by filtration, wash with a small amount of cold solvent, and dry
under vacuum to yield 2-Amino-4-methylphenol hydrochloride.

Analytical Quantification by High-Performance Liquid
Chromatography (HPLC)

This protocol describes a general reverse-phase HPLC method for the quantification of
aminophenol isomers.[11][12][13][14]
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e Principle: The compound is separated from impurities on a C18 reverse-phase column using
a buffered mobile phase. Quantification is achieved by comparing the peak area of the
analyte to that of a known standard using a UV detector.

e Instrumentation: A standard HPLC system equipped with a pump, autosampler, column
oven, and a UV-Vis or Photodiode Array (PDA) detector.

e Reagents and Materials:

[e]

Acetonitrile (HPLC grade)

o

Water (HPLC grade)

[¢]

Phosphoric acid or phosphate buffer

o

2-Amino-4-methylphenol hydrochloride reference standard
e Sample Preparation:

o Standard Stock Solution: Accurately weigh and dissolve the reference standard in a
diluent (e.g., a mixture of mobile phase components) to prepare a stock solution of known
concentration (e.g., 1 mg/mL).

o Working Standards: Prepare a series of calibration standards by serially diluting the stock
solution.

o Sample Solution: Accurately weigh the sample containing the analyte and dissolve it in the
diluent to a final concentration within the calibration range. Filter through a 0.45 pum
syringe filter before injection.

o Chromatographic Conditions:
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Parameter Condition
C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5
Column
Hm)
Isocratic mixture of Acetonitrile and Phosphate
Mobile Phase Buffer (e.g., pH 4.8) in a ratio of approximately
15:85 (v/v)
Flow Rate 1.0 mL/min
Column Temperature 25-30 °C
Detection Wavelength ~280 nm
Injection Volume 10 pL

e Analysis: Inject the prepared standards and samples. Construct a calibration curve by

plotting the peak area against the concentration of the standards. Determine the

concentration of the analyte in the sample solution from the calibration curve.

Visualizations

The following diagrams illustrate the workflows for the synthesis and analysis described above.

Step 1: Reduction

2-Nitro-4-methylphenol % Na2S / H20

Step 2: Salt Formation

2-Amino-4-methylphenol BRZYsIhET] Hel 2-Amino-4-methylphenol
(BCEEREERD) Hydrochloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Amino-4-methylphenol HCI.
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Caption: Experimental workflow for HPLC analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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